Furan-3-yl(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: furan-3-yl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C18H16N2O3/c21-18(14-7-10-22-12-14)20-9-6-15(11-20)23-16-5-1-3-13-4-2-8-19-17(13)16/h1-5,7-8,10,12,15H,6,9,11H2
• InChI Key: VHEZGJYAPLCZQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=CC3=C2N=CC=C3)C(=O)C4=COC=C4
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

“Furan-3-yl(3-(quinolin-8-yloxy)pyrrolidin-1-yl)methanone” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. Attached to this furan ring is a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen. This pyrrolidine ring is substituted at the 3-position with a quinoline group, which is a fused ring system containing a benzene ring and a pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The furan and pyrrolidine rings would provide some degree of rigidity to the molecule, while the quinoline group would contribute to its aromaticity.

Scientific Research Applications

Catalytic Synthesis of Heterocyclic Compounds

Gold(I)-catalyzed reactions involving furan-ynes with pyridine and quinoline N-oxides demonstrate the compound's utility in synthesizing diverse heterocyclic scaffolds, including dihydropyridinones and pyranones. These reactions are notable for their smooth execution at room temperature in open-air, emphasizing the compound's potential in facilitating the synthesis of functionally rich heterocyclic compounds (Stefano Nejrotti et al., 2021).

Advancements in Quinoline Synthesis

The compound plays a significant role in the synthesis of quinolines, including the photocyclisation of substituted benzylidenecyclopentanone O-alkyl and O-acetyloximes. This method efficiently synthesizes annulated quinolines, demonstrating the compound's utility in generating complex quinoline derivatives through regioselective reactions (M. Austin et al., 2007).

Synthesis of Bis-benzoquinoline Derivatives

Iodine-catalyzed reactions with the compound have led to the synthesis of 3-aryl-2-(3-arylbenzo[f]quinolin-2-yl)benzo[f]quinoline derivatives, showcasing its utility in constructing bis-benzoquinoline derivatives through furan ring-opening mechanisms. This highlights the compound's role in creating complex quinoline structures with potential applications in various fields (Dong‐Sheng Chen et al., 2013).

Exploration of Spectroscopic Properties

Studies on the spectroscopic properties of related compounds, such as (3-amino-substituted-thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones, reveal insights into their electronic absorption, excitation, and fluorescence properties. These investigations are crucial for understanding the photophysical behaviors of these compounds, aiding in the development of materials and sensors (I. A. Z. Al-Ansari, 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its potential uses. For example, it could be studied as a potential pharmaceutical compound, or as a building block for the synthesis of more complex molecules.